Cas no 1485265-60-8 (4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1485265-60-8
• MF: C₁₂H₁₇N₅OS
• MW: 279.361280202866
• CID: 4601879
• Update Time: 2025-10-20

4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-1-ethyl-N-methyl-N-[(2-methyl-4-thiazolyl)methyl]-
• 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C12H17N5OS/c1-4-17-11(10(13)5-14-17)12(18)16(3)6-9-7-19-8(2)15-9/h5,7H,4,6,13H2,1-3H3
• InChI Key： WKRBZFMYFRCRTO-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(N(C)CC2=CSC(C)=N2)=O)=C(N)C=N1

Additional information on 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1485265-60-8)

The compound 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1485265-60-8) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrazole and thiazole moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in areas such as oncology, neurology, and infectious diseases.

One of the key reasons for the growing interest in 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide is its versatility. The presence of both amino and carboxamide functional groups allows for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern drug design, where precision and specificity are paramount. Additionally, the thiazole ring is known for its bioactivity, often contributing to the compound's ability to interact with biological targets.

In recent years, the scientific community has been particularly focused on the role of pyrazole-based compounds in addressing unmet medical needs. For instance, 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide has been studied for its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. This aligns with the broader trend of targeting small molecule inhibitors in precision medicine, a topic that has dominated discussions in both academic and industry circles.

The synthesis of 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Researchers have explored various synthetic routes, including heterocyclic condensation and amide coupling, to obtain the desired product. The choice of reagents and conditions can significantly impact the compound's physicochemical properties, such as solubility and stability, which are critical for its downstream applications.

Another area of interest is the compound's potential in combinatorial chemistry, where it can serve as a building block for generating diverse libraries of molecules. This approach is particularly valuable in high-throughput screening, where large sets of compounds are tested for biological activity. The ability of 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide to participate in diverse chemical reactions makes it an attractive candidate for such applications.

From a regulatory perspective, 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide is not classified as a hazardous material under current guidelines. However, as with any chemical compound, proper handling and storage are essential to ensure safety. Researchers and manufacturers must adhere to established protocols to minimize risks associated with its use in laboratory or industrial settings.

The future of 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide looks promising, with ongoing studies exploring its potential in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These innovative therapeutic modalities are revolutionizing drug discovery, and compounds like this one could play a pivotal role in their development. As the demand for more effective and targeted treatments grows, the importance of such specialized molecules will only increase.

In conclusion, 4-amino-1-ethyl-N-methyl-N-(2-methyl-1,3-thiazol-4-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1485265-60-8) represents a fascinating area of research with broad implications for the pharmaceutical industry. Its unique structure, combined with its potential for diverse applications, makes it a compound worth watching in the coming years. Whether in drug discovery, material science, or other fields, this molecule exemplifies the power of organic chemistry to address complex challenges.